3-((3-ethoxy-3-oxopropyl)(Methyl)aMino)propanoic acid
Overview
Description
3-((3-ethoxy-3-oxopropyl)(Methyl)aMino)propanoic acid is an organic compound with the molecular formula C9H17NO4 and a molecular weight of 203.24 g/mol . This compound is characterized by the presence of an ethoxy group, a methylamino group, and a propanoic acid moiety. It is used in various chemical and industrial applications due to its unique structural properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-((3-ethoxy-3-oxopropyl)(Methyl)aMino)propanoic acid typically involves the reaction of ethyl 3-oxopropanoate with methylamine under controlled conditions. The reaction proceeds through nucleophilic addition, followed by esterification to yield the desired product. The reaction conditions often include the use of a solvent such as ethanol and a catalyst to facilitate the reaction.
Industrial Production Methods
In industrial settings, the production of this compound is scaled up using continuous flow reactors. This method ensures consistent product quality and higher yields. The reaction parameters, such as temperature, pressure, and reactant concentrations, are optimized to achieve maximum efficiency.
Chemical Reactions Analysis
Types of Reactions
3-((3-ethoxy-3-oxopropyl)(Methyl)aMino)propanoic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert the compound into alcohols or amines.
Substitution: The ethoxy and methylamino groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Reagents like halogens and nucleophiles are employed for substitution reactions.
Major Products Formed
Oxidation: Carboxylic acids and ketones.
Reduction: Alcohols and amines.
Substitution: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
3-((3-ethoxy-3-oxopropyl)(Methyl)aMino)propanoic acid has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.
Biology: Investigated for its potential role in biochemical pathways and enzyme interactions.
Medicine: Explored for its therapeutic potential in drug development, particularly in targeting specific enzymes or receptors.
Industry: Utilized in the production of specialty chemicals and as a precursor in the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of 3-((3-ethoxy-3-oxopropyl)(Methyl)aMino)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, modulating the activity of these targets. The pathways involved may include signal transduction, metabolic processes, or gene expression regulation.
Comparison with Similar Compounds
Similar Compounds
- 3-ethoxy-2-methyl-3-oxopropanoic acid
- 3-methoxy-2-methyl-3-oxopropanoic acid
Comparison
Compared to similar compounds, 3-((3-ethoxy-3-oxopropyl)(Methyl)aMino)propanoic acid is unique due to the presence of both ethoxy and methylamino groups. This dual functionality allows for a broader range of chemical reactions and applications. Additionally, its structural properties confer specific reactivity patterns that distinguish it from other related compounds.
Properties
CAS No. |
1266865-77-3 |
|---|---|
Molecular Formula |
C9H17NO4 |
Molecular Weight |
203.23558 |
Synonyms |
3-((3-ethoxy-3-oxopropyl)(Methyl)aMino)propanoic acid |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[[9,24-bis[(2-amino-4,5-dihydro-1H-imidazol-5-yl)methyl]-42-(3-aminopropyl)-27-[3-(carbamoylamino)propyl]-15-(3,5-dichloro-4-hydroxyphenyl)-30,39-bis(1-hydroxyethyl)-18-(hydroxymethyl)-3,21,33,36,45-pentakis(4-hydroxyphenyl)-6,49-dimethyl-2,5,8,11,14,17,20,23,26,29,32,35,38,41,44,47-hexadecaoxo-1-oxa-4,7,10,13,16,19,22,25,28,31,34,37,40,43,46-pentadecazacyclononatetracont-48-yl]amino]-3-(10-methylundeca-2,4-dienoylamino)-4-oxobutanoic acid](/img/structure/B1148401.png)
